Cas no 3714-60-1 (9H-Purin-6-amine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]-)

9H-Purin-6-amine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]- structure
3714-60-1 structure
Product Name:9H-Purin-6-amine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]-
CAS No:3714-60-1
MF:C10H16N5O13P3
MW:507.181024551392
CID:308041
PubChem ID:65128
Update Time:2025-04-19

9H-Purin-6-amine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]-
    • Ara ATP
    • Ara-ATP
    • beta-D-Arabinofuranosyl-ATP
    • Arabinofuranosyladenine triphosphate
    • DTXSID10859001
    • Vidarabine-TRIPHOSPHATE
    • CHEMBL4441501
    • Arabinosyladenine triphosphate
    • 9-{5-O-[(S)-hydroxy{[(R)-hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl]-beta-D-arabinofuranosyl}-9H-purin-6-amine
    • Arabinosyl-ATP
    • BDBM50594497
    • 9beta-D-Arabinofuranosyladenine 5'-triphosphate
    • Ara-A triphosphate
    • 9beta-D-Arabinosyladenine triphosphate
    • 9H-Purin-6-amine, 9-(5-O-(hydroxy(hydroxy(phosphonooxy)phosphinyloxy)phosphinyl)-beta-D-arabinofuranosyl)-
    • Adenine, 9beta-D-arabinofuranosyl-, 5'-triphosphate
    • HEJ
    • Vidarabine triphosphate
    • adenine arabinoside triphosphate
    • 9beta-D-Arabinofuranosyladenosine-5'-triphosphate
    • 3714-60-1
    • [[(2R,3S,4S,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
    • 9H-purin-6-amine, 9-(5-O-(hydroxy(hydroxy(phosphonooxy)phosphinyl)phosphinyl)-beta-D-arabinofuranosyl)-
    • 9 beta-D-arabinofuranosyladenine 5'-triphosphate
    • ara-Adenosine-5'-triphosphate (ara-ATP)
    • Inchi: 1S/C10H16N5O13P3/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7+,10-/m1/s1
    • InChI Key: ZKHQWZAMYRWXGA-UHTZMRCNSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 506.99574658g/mol
  • Monoisotopic Mass: 506.99574658g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 800
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.7
  • Topological Polar Surface Area: 279Ų

9H-Purin-6-amine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]- Security Information

9H-Purin-6-amine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]- Related Literature

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